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Compound of Interest

Compound Name: URAT1 inhibitor 1

Cat. No.: B8103423 Get Quote

For researchers and scientists engaged in drug development, particularly in studies related to

hyperuricemia and gout, the responsible handling and disposal of investigational compounds

like URAT1 inhibitor 1 are paramount.[1][2] Adherence to proper disposal protocols is not only

a matter of regulatory compliance but also a critical component of laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of URAT1 inhibitor 1, ensuring the well-being of laboratory personnel and the integrity

of your research environment.

URAT1 inhibitor 1, a potent uric acid transporter 1 (URAT1) inhibitor, is a brominated organic

compound with the molecular formula C19H15Br2N5O2S2.[1][2] Due to its chemical nature, it

requires special handling and disposal as hazardous waste. Improper disposal can lead to

environmental contamination and potential health risks.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling URAT1 Inhibitor 1
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PPE Item Specification Purpose

Gloves
Nitrile or other chemically

resistant gloves

To prevent skin contact with

the compound.

Eye Protection
Safety glasses with side

shields or chemical goggles

To protect eyes from splashes

or dust.

Lab Coat Standard laboratory coat
To protect clothing and skin

from contamination.

Respiratory
Use in a well-ventilated area or

fume hood

To avoid inhalation of any dust

or aerosols.

Step-by-Step Disposal Protocol
The disposal of URAT1 inhibitor 1 must be conducted in accordance with institutional, local,

and national regulations for hazardous waste. Under no circumstances should this compound

be disposed of down the drain or in regular trash.[3]

Waste Identification and Segregation:

All materials contaminated with URAT1 inhibitor 1, including unused compound,

solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must

be classified as hazardous waste.

Due to the presence of bromine, this waste should be segregated as halogenated organic

waste.[4] Mixing it with non-halogenated waste can complicate and increase the cost of

disposal.

Containerization:

Use a dedicated, properly labeled, and leak-proof waste container for all URAT1 inhibitor
1 waste. The container must be compatible with the chemical properties of the compound

and any solvents used.

The label on the waste container should clearly state "Hazardous Waste," "Halogenated

Organic Waste," and list the full chemical name: "URAT1 inhibitor 1."
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Storage of Waste:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.[5]

Ensure the storage area is away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.

Provide the EHS or contractor with the Safety Data Sheet (SDS) for URAT1 inhibitor 1, if

available, or at a minimum, the chemical name and CAS number (268720-62-1).[1]

Spill Management
In the event of a spill, the following procedure should be followed:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity and ensure the area is well-ventilated, preferably within a fume hood.

Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill. Do not use combustible materials like paper towels.

Clean-up: Carefully collect the absorbent material and any contaminated debris into the

designated halogenated organic waste container.

Decontaminate: Clean the spill area with an appropriate solvent and then soap and water. All

cleaning materials must also be disposed of as hazardous waste.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of URAT1 inhibitor 1.
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URAT1 Inhibitor 1 Disposal Workflow

Preparation

Waste Handling

Storage & Disposal

Start: Have URAT1 Inhibitor 1 Waste

Don Appropriate PPE

Classify as Halogenated Organic Waste

Segregate from Non-Halogenated Waste

Place in Labeled, Compatible Container

Store in Satellite Accumulation Area
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End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for URAT1 inhibitor 1.
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Chemical and Physical Properties
A summary of the known properties of URAT1 inhibitor 1 is provided below for easy reference.

Table 2: Properties of URAT1 Inhibitor 1

Property Value

CAS Number 268720-62-1

Molecular Formula C19H15Br2N5O2S2

Molecular Weight 569.29 g/mol

Appearance Solid

Solubility DMSO > 100 mg/mL

Storage Powder: -20°C for 3 years, 4°C for 2 years

In solvent: -80°C for 6 months, -20°C for 1

month

By adhering to these guidelines, researchers can ensure the safe and responsible

management of URAT1 inhibitor 1 waste, fostering a culture of safety and environmental

stewardship within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. glpbio.com [glpbio.com]

3. Hazardous Waste and Disposal - American Chemical Society [acs.org]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8103423?utm_src=pdf-body
https://www.benchchem.com/product/b8103423?utm_src=pdf-body
https://www.benchchem.com/product/b8103423?utm_src=pdf-body
https://www.benchchem.com/product/b8103423?utm_src=pdf-custom-synthesis
https://www.abmole.com/products/urat1-inhibitor-1.html
https://www.glpbio.com/sp/urat1-inhibitor-1.html
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal of
URAT1 Inhibitor 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103423#urat1-inhibitor-1-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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